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Compound of Interest

Compound Name: Tin(II) chloride dihydrate

Cat. No.: B6331548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tin(II) chloride
dihydrate (SnCl₂·2H₂O) in various organic solvents. This information is critical for professionals

in research and development who utilize this versatile reagent in organic synthesis, catalysis,

and the formulation of pharmaceutical compounds.

Quantitative Solubility Data
The solubility of tin(II) chloride dihydrate in organic solvents is a key parameter for its

effective use in various applications. The following table summarizes the available quantitative

solubility data. It is important to note that the solubility can be influenced by factors such as

temperature, the presence of impurities, and the water content of the solvent.

Solvent Chemical Formula
Solubility ( g/100 g
of solvent)

Temperature (°C)

Ethyl Alcohol C₂H₅OH 54.4 23

Acetone CH₃COCH₃ 42.7 23

Dimethyl Sulfoxide

(DMSO)
(CH₃)₂SO 40 25
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Note: Quantitative solubility data for tin(II) chloride dihydrate in a wider range of organic

solvents is not readily available in comprehensive databases. For other solvents, qualitative

solubility information is provided in the following section.

Qualitative Solubility Information
Tin(II) chloride dihydrate exhibits varying degrees of solubility in other common organic

solvents. This qualitative information can be valuable for initial solvent screening in

experimental design.

Soluble in: Methanol, Ethanol, Acetone, Diethyl ether, Tetrahydrofuran (THF), Ethyl acetate,

Glacial acetic acid, Pyridine.[1][2][3]

Insoluble in: Xylene, Petroleum naphtha.[3]

It is important to note that tin(II) chloride solutions can be susceptible to hydrolysis and

oxidation. The presence of a small amount of hydrochloric acid can often improve solubility and

stability in protic solvents by suppressing hydrolysis.

Experimental Protocol: Determination of Solubility
by Gravimetric Method
This section provides a detailed methodology for determining the solubility of tin(II) chloride
dihydrate in an organic solvent of interest using the gravimetric method.

3.1. Materials and Equipment

Tin(II) chloride dihydrate (SnCl₂·2H₂O), analytical grade

Organic solvent of interest, anhydrous grade

Thermostatically controlled shaker or magnetic stirrer with heating capabilities

Analytical balance (readable to ±0.0001 g)

Glass vials with airtight caps

Syringe filters (chemically compatible with the solvent)
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Syringes

Pre-weighed, dry glass weighing dishes

Drying oven

Desiccator

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemically resistant

gloves.

3.2. Safety Precautions

Tin(II) chloride dihydrate is corrosive and can cause severe skin burns and eye damage.[4]

[5] It is also harmful if swallowed.[5]

Always handle tin(II) chloride dihydrate in a well-ventilated area or a fume hood.[1][6]

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemically resistant gloves.[6][7]

Consult the Safety Data Sheet (SDS) for tin(II) chloride dihydrate and the chosen organic

solvent before starting any experimental work.[1][4][6]

3.3. Step-by-Step Procedure

Preparation of Saturated Solution:

Add an excess amount of tin(II) chloride dihydrate to a glass vial containing a known

volume of the organic solvent. The presence of undissolved solid is crucial to ensure

saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatically controlled shaker or on a magnetic stirrer set to the

desired temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b6331548?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC424480050&countryCode=US&language=en
https://synthetikaeu.com/en_US/p/Tin-II-Chloride-Dihydrate-SnCl2-For-Organic-Synthesis-Stannous-Chloride-10g/298
https://synthetikaeu.com/en_US/p/Tin-II-Chloride-Dihydrate-SnCl2-For-Organic-Synthesis-Stannous-Chloride-10g/298
https://www.benchchem.com/product/b6331548?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/SNT7921-msds.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Tin(II)%20chloride%20dihydrate_0620_4.0.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Tin(II)%20chloride%20dihydrate_0620_4.0.pdf
https://datasheets.scbt.com/sc-213050.pdf
https://www.benchchem.com/product/b6331548?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/SNT7921-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC424480050&countryCode=US&language=en
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Tin(II)%20chloride%20dihydrate_0620_4.0.pdf
https://www.benchchem.com/product/b6331548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6331548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours), with continuous

agitation to ensure equilibrium is reached.

Sample Collection and Filtration:

Once equilibrium is achieved, stop the agitation and allow the undissolved solid to settle.

Carefully draw a known volume of the supernatant (the clear liquid phase) into a syringe.

Attach a syringe filter to the syringe and filter the solution into a pre-weighed, dry glass

weighing dish. This step is critical to remove any undissolved solid particles.

Solvent Evaporation:

Record the mass of the weighing dish containing the filtered solution.

Place the weighing dish in a drying oven set to a temperature appropriate for the solvent's

boiling point, ensuring it is below the decomposition temperature of tin(II) chloride
dihydrate. A gentle stream of inert gas (e.g., nitrogen) can facilitate drying and prevent

oxidation.

Continue heating until all the solvent has evaporated and a constant weight of the solid

residue is achieved.

Data Analysis:

After cooling the weighing dish to room temperature in a desiccator, record the final mass.

Calculate the mass of the dissolved tin(II) chloride dihydrate by subtracting the initial

mass of the empty weighing dish from the final mass.

Calculate the mass of the solvent by subtracting the mass of the dissolved solid from the

mass of the solution.

Express the solubility in grams of solute per 100 grams of solvent.
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Visualization of a Key Application: The Stephen
Reduction
Tin(II) chloride is a widely used reducing agent in organic synthesis. One notable application is

the Stephen reduction, which converts a nitrile to an aldehyde. The following diagram illustrates

the workflow of this reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6331548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitrile (R-C≡N) Iminium Salt
[R-CH=NH₂]⁺Cl⁻

+ HCl, SnCl₂

HCl

SnCl₂

Aldehyde (R-CHO)

+ H₂O

NH₄Cl

+ H₂O

H₂O (Hydrolysis)

Click to download full resolution via product page

Caption: Workflow of the Stephen Reduction Reaction.

This in-depth guide provides essential information on the solubility of tin(II) chloride dihydrate
in organic solvents, a detailed experimental protocol for its determination, and a visual
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representation of one of its key applications in organic synthesis. This knowledge is

fundamental for researchers and professionals working with this important chemical reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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